Cas no 1806797-15-8 (Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1806797-15-8
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857232
• Update Time: 2025-07-29

Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)5-3-4(7(10)11)6(12)8(13-5)14(16)17/h3,7H,2,12H2,1H3
• InChI Key： KLZKJFJJXGDMAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC(=C1N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.1
• Topological Polar Surface Area: 111

Additional information on Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate

Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1806797-15-8): A Comprehensive Overview

Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1806797-15-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a difluoromethyl group and a nitro group in the pyridine ring imparts distinct chemical properties that make it an intriguing candidate for further investigation.

The molecular formula of Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate is C₁₁H₁₀F₂N₄O₄, and its molecular weight is approximately 290.21 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties facilitate its use in various chemical reactions and biological assays.

In recent years, the study of fluorinated compounds has gained significant traction due to their unique biological activities and improved pharmacological profiles. The difluoromethyl group in Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate contributes to its stability and metabolic resistance, making it an attractive scaffold for the design of novel therapeutic agents. Research has shown that fluorinated compounds can exhibit enhanced binding affinities to target proteins, leading to improved drug efficacy and reduced side effects.

The nitro group in the pyridine ring of Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate is another key functional group that imparts specific chemical and biological properties. Nitro compounds are known for their ability to undergo reduction reactions, which can be exploited in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. This property can enhance the bioavailability and therapeutic index of drugs, making them more effective in treating various diseases.

The amino group in the structure of Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate provides additional reactivity and functionalization opportunities. Amino groups can participate in a wide range of chemical reactions, including amide formation, acylation, and alkylation. These reactions can be used to modify the compound's properties or to link it to other molecules, such as targeting ligands or drug carriers. This versatility makes Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate a valuable building block in the synthesis of complex molecules with diverse biological activities.

In the context of pharmaceutical research, Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate has been investigated for its potential as an inhibitor of various enzymes and receptors. For example, recent studies have explored its activity against kinases, which are key enzymes involved in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The compound's ability to selectively inhibit specific kinases could lead to the development of targeted therapies with fewer off-target effects.

Beyond enzyme inhibition, Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate has also shown promise as an antiviral agent. Research has demonstrated that fluorinated pyridines can interfere with viral replication processes by binding to viral enzymes or disrupting viral protein interactions. This makes them potential candidates for the treatment of viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

The synthesis of Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate typically involves multistep procedures that include nitration, fluorination, and esterification reactions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research purposes. The ability to synthesize large quantities of high-purity material is crucial for conducting extensive biological evaluations and preclinical studies.

In conclusion, Ethyl 3-amino-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1806797-15-8) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structural features, including the difluoromethyl group, nitro group, and amino group, endow it with valuable chemical properties that can be leveraged for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in the field.